Cas no 1416323-31-3 (3-ethyl-3-ethynyloxetane)

• Product Name: 3-ethyl-3-ethynyloxetane
• CAS No: 1416323-31-3
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 4597555
• PubChem ID: 73977874
• Update Time: 2025-05-20

3-ethyl-3-ethynyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-3-ethyloxetane-E8501
• 3-Ethynyl-3-ethyloxetane
• 3-ethyl-3-ethynyloxetane

• Inchi： 1S/C7H10O/c1-3-7(4-2)5-8-6-7/h1H,4-6H2,2H3
• InChI Key： PWKYSJZYOQHHOP-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C#C)C1

Additional information on 3-ethyl-3-ethynyloxetane

3-Ethyl-3-ethynyloxetane (CAS No. 1416323-31-3): A Comprehensive Overview

3-Ethyl-3-ethynyloxetane (CAS No. 1416323-31-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of biological and chemical activities.

The structure of 3-ethyl-3-ethynyloxetane consists of an oxetane ring with an ethynyl group and an ethyl group attached to the same carbon atom. This specific arrangement imparts the molecule with high reactivity and stability, making it an attractive candidate for various synthetic transformations. The ethynyl group is particularly noteworthy as it can participate in a variety of reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool in click chemistry.

In the realm of pharmaceutical research, 3-ethyl-3-ethynyloxetane has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. The oxetane ring provides a stable platform for functionalization, allowing for the introduction of various pharmacophores to enhance the therapeutic properties of the final product.

One notable application of 3-ethyl-3-ethynyloxetane is in the synthesis of antiviral agents. Researchers have utilized this compound to create novel derivatives that exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The ability to fine-tune the structure through strategic modifications has led to the identification of lead compounds with improved efficacy and reduced toxicity profiles.

Furthermore, 3-ethyl-3-ethynyloxetane has found applications in materials science. Its unique combination of rigidity and reactivity makes it an ideal candidate for the development of advanced polymers and coatings. Studies have shown that polymers derived from this compound exhibit excellent mechanical properties, thermal stability, and biocompatibility, making them suitable for use in biomedical devices and drug delivery systems.

In the context of synthetic chemistry, 3-ethyl-3-ethynyloxetane serves as a valuable intermediate for the synthesis of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision. For instance, it has been used in the synthesis of natural products and complex pharmaceuticals, where its ability to form stable intermediates is crucial for achieving high yields and selectivity.

The synthesis of 3-ethyl-3-ethynyloxetane typically involves a multi-step process that begins with the formation of an oxetane ring followed by the introduction of the ethynyl and ethyl groups. Recent advancements in catalytic methods have simplified this process, making it more accessible for large-scale production. The use of transition metal catalysts, such as palladium and copper complexes, has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, 3-ethyl-3-ethynyloxetane is considered a relatively safe compound when handled properly. However, like any chemical substance, it should be used with appropriate safety measures to minimize potential risks. Researchers and industrial practitioners are encouraged to follow standard guidelines for handling and disposal to ensure environmental sustainability.

In conclusion, 3-ethyl-3-ethynyloxetane (CAS No. 1416323-31-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an invaluable tool for researchers and chemists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility and impact of this remarkable compound.